[7-Acetamido-6-(4-nitrophenoxy)-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl] acetate

Specification

• Molecular Formula: C23H24N2O9
• Molecular Weight: 472.4 g/mol
• IUPAC Name: [7-acetamido-6-(4-nitrophenoxy)-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl] acetate
• Standard InChI: InChI=1S/C23H24N2O9/c1-13(26)24-19-21(31-14(2)27)20-18(12-30-22(34-20)15-6-4-3-5-7-15)33-23(19)32-17-10-8-16(9-11-17)25(28)29/h3-11,18-23H,12H2,1-2H3,(H,24,26)
• Standard InChI Key: BESTZLZNOJJNEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1C(C2C(COC(O2)C3=CC=CC=C3)OC1OC4=CC=C(C=C4)[N+](=O)[O-])OC(=O)C

Introduction

The compound [7-Acetamido-6-(4-nitrophenoxy)-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d]dioxin-8-yl] acetate is a complex organic molecule featuring multiple functional groups, including an acetamido group, a nitrophenoxy group, and a phenyl group, all integrated into a hexahydropyrano[3,2-d]dioxin core. This compound is of interest due to its unique structure and potential applications in organic chemistry and pharmaceutical research.

Synthesis Methods

The synthesis of [7-Acetamido-6-(4-nitrophenoxy)-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d]dioxin-8-yl] acetate typically involves multi-step organic reactions. These steps may include:

• Preparation of the Core Structure: The initial step involves creating the hexahydropyrano[3,2-d]dioxin core.

• Introduction of Functional Groups: Subsequent steps introduce the acetamido, nitrophenoxy, and acetate groups through various substitution and coupling reactions.

• Optimization of Reaction Conditions: Reaction conditions such as temperature, solvents, and catalysts are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production may utilize large-scale synthesis techniques, including automated reactors and continuous flow processes. These methods aim to ensure consistent quality, scalability, and efficiency while minimizing waste and energy consumption.